Cas no 1396767-19-3 (1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea)

• Product Name: 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea
• CAS No: 1396767-19-3
• MF: C₁₇H₁₇FN₆O
• MW: 340.354885816574
• CID: 5364188
• Update Time: 2025-07-25

1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]urea
• 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea

• Inchi： 1S/C17H17FN6O/c18-13-5-1-2-6-14(13)21-17(25)20-10-9-19-15-7-8-16(23-22-15)24-11-3-4-12-24/h1-8,11-12H,9-10H2,(H,19,22)(H2,20,21,25)
• InChI Key： HDSLFJNVALSXDR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NCCNC1=NN=C(N2C=CC=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea

Introduction to 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea (CAS No. 1396767-19-3)

1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea, identified by its CAS number 1396767-19-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorophenyl group, a pyridazine moiety, and an urea functional group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The fluorophenyl group is a key structural feature that often enhances the metabolic stability and binding affinity of pharmaceutical compounds. In drug design, fluorine atoms are frequently incorporated to modulate the electronic properties of the molecule, which can influence its interactions with biological targets. The pyridazine ring, on the other hand, is a heterocyclic aromatic compound that has been widely studied for its role in various pharmacological activities. Pyridazines are known to exhibit a range of biological effects, including antimicrobial, antiviral, and anticancer properties. The combination of these motifs in 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea suggests that it may possess multiple modes of action, making it a promising candidate for further investigation.

The urea functional group in this compound plays a crucial role in mediating interactions with biological targets. Urea-based compounds are well-documented for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. The specific arrangement of the urea group in 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea, coupled with the adjacent pyridazine and fluorophenyl moieties, likely contributes to its unique pharmacological profile. This structural complexity makes it an attractive scaffold for drug discovery efforts aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in guiding the design and optimization of compounds like 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea. By leveraging these technologies, scientists can explore the potential interactions between this compound and various biological targets, thereby accelerating the discovery of new drugs.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea, particularly its combination of a fluorophenyl, a pyridazine, and a urea group, position it as a versatile molecule that could be modified to target multiple disease pathways. This flexibility is highly valued in drug design, as it allows for the creation of compounds with tailored properties.

One area where this compound shows promise is in the treatment of neurological disorders. The presence of a pyridazine moiety suggests potential activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the fluorophenyl group could enhance blood-brain barrier penetration, a critical factor for effective central nervous system therapies. Preliminary studies have indicated that similar compounds exhibit neuroprotective effects in cellular models, raising hopes that derivatives of 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea could offer new treatments for these conditions.

Another promising application lies in oncology. The complex structure of this compound allows it to interact with multiple targets involved in cancer cell proliferation and survival. For instance, the urea group can engage with proteases that are overexpressed in tumor cells, while the fluorophenyl moiety may disrupt signaling pathways critical for cancer growth. Recent research has highlighted the potential of fluorinated pyridazines as anti-cancer agents, further supporting the therapeutic relevance of this class of compounds.

The synthesis of 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled chemists to assemble the required framework with high precision. These advancements not only facilitate the production of this compound but also open up possibilities for generating libraries of derivatives for high-throughput screening.

In conclusion,1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yloxylyl)]amino}ethyl)urea (CAS No. 1396767 19 3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold with potential applications across multiple disease areas including neurological disorders and oncology Its continued investigation promises to yield valuable insights into its biological activity mechanism